4-Fluoro-4-(trifluoromethyl)piperidine;hydrochloride

• IUPAC Name: 4-fluoro-4-(trifluoromethyl)piperidine;hydrochloride
• InChI: InChI=1S/C6H9F4N.ClH/c7-5(6(8,9)10)1-3-11-4-2-5;/h11H,1-4H2;1H
• InChI Key: USZNYYPRVMLFDT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C(F)(F)F)F.Cl
• Molecular Formula: C6H10ClF4N
• Molecular Weight: 207.60 g/mol
• CAS RN: 2241140-83-8

Description

4-Fluoro-4-(trifluoromethyl)piperidine hydrochloride, also known as 4-(Trifluoromethyl)piperidine hydrochloride, is a chemical compound with the CAS number 155849-49-3. It is used in laboratory chemicals.

Molecular Structure Analysis

The molecular formula of 4-Fluoro-4-(trifluoromethyl)piperidine hydrochloride is C6H10F3N · HCl. Its molecular weight is 189.61. The InChI code is 1S/C6H10F3N.ClH/c7-6(8,9)5-1-3-10-4-2-5;/h5,10H,1-4H2;1H.

Physical And Chemical Properties Analysis

4-Fluoro-4-(trifluoromethyl)piperidine hydrochloride is a solid at room temperature. It has a melting point of 155-159 °C. It should be stored in a well-ventilated place and the container should be kept tightly closed.

Scientific Research Applications

Synthesis of Fluorinated N-Heterocycles

4-Fluoro-4-(trifluoromethyl)piperidine hydrochloride serves as a pivotal precursor in the synthesis of fluorinated N-heterocycles, such as 3-fluoro- and trifluoromethylthio-piperidines. These compounds are essential in discovery chemistry due to their functionality that allows for chemoselective derivatization with high diastereocontrol. This versatility makes them invaluable for further chemical transformations and applications in pharmaceuticals and agrochemicals (García-Vázquez et al., 2021).

Electrophilic Trifluoromethylthiolation

The compound is used in the development of new, shelf-stable, and highly reactive electrophilic trifluoromethylthiolating reagents. These reagents enable the trifluoromethylthio group to be added to drug molecules at late stages of development, enhancing chemical and metabolic stability. The introduction of the trifluoromethylthio group is a critical step in drug design, influencing lipophilicity and cell-membrane permeability (Shao et al., 2015).

Synthesis of Fluorinated Polymers

This chemical is also instrumental in the synthesis of soluble fluoro-polyimides, created by reacting fluorine-containing aromatic diamines with aromatic dianhydrides. These polymers exhibit exceptional thermal stability, low moisture absorption, and high hygrothermal stability, making them suitable for advanced material applications (Xie et al., 2001).

Fluorinated Nitrogen Heterocycles in Pharmaceuticals

It contributes to the synthesis of fluorinated nitrogen heterocycles, crucial for pharmaceutical development. The combination of gold catalysis and Selectfluor in synthesizing these heterocycles highlights the compound's role in innovating drug synthesis processes, making it a valuable tool in medicinal chemistry (Simonneau et al., 2011).

Corrosion Inhibition

4-Fluoro-4-(trifluoromethyl)piperidine hydrochloride derivatives have been studied for their potential as corrosion inhibitors on iron surfaces. Quantum chemical calculations and molecular dynamics simulations have been utilized to investigate the adsorption and inhibition properties of these derivatives, showing promise in protecting metal surfaces from corrosion (Kaya et al., 2016).

Safety and Hazards

This chemical is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its dust/fume/gas/mist/vapors/spray and it should be used only outdoors or in a well-ventilated area. In case of skin contact, wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention. In case of eye contact, rinse cautiously with water for several minutes. If eye irritation persists, get medical advice/attention.